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Compound of Interest

Compound Name: Cyclohexanecarbohydrazide

Cat. No.: B1361583

Cyclohexanecarbohydrazide: A Technical Safety
and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
Cyclohexanecarbohydrazide. It is intended for use by qualified professionals and should not
be considered a substitute for a comprehensive Safety Data Sheet (SDS) or professional
safety training. The toxicological properties of this compound have not been fully investigated.
[1] Always consult the most current SDS from your supplier and follow all applicable safety
regulations.

Chemical Identification
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Identifier Value

IUPAC Name cyclohexanecarbohydrazide[2]
Synonyms Cyclohexane carboxylic acid hydrazide[2]
CAS Number 38941-47-8[2]

Molecular Formula

C7H14N20[2]

Molecular Weight

142.20 g/mol [2]

Structure

(Image of the 2D structure of

Cyclohexanecarbohydrazide)

Physical and Chemical Properties

The following table summarizes the computed physical and chemical properties of

Cyclohexanecarbohydrazide. Experimental data is limited.

Property Value Source
Molecular Weight 142.20 g/mol PubChem[2]
XLogP3-AA 0.9 PubChem|[2]
Hydrogen Bond Donor Count 2 PubChem][2]
Hydrogen Bond Acceptor

Count 2 PubChem|[2]
Rotatable Bond Count 2 PubChem|[2]
Exact Mass 142.110613074 Da PubChem|[2]
Monoisotopic Mass 142.110613074 Da PubChem][2]
Topological Polar Surface Area  55.1 A2 PubChem|[2]
Heavy Atom Count 10 PubChem|[2]

GHS Hazard Information
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Cyclohexanecarbohydrazide is classified as a hazardous substance under the Globally
Harmonized System (GHS). The following information is based on aggregated data.

3HS Classification[2]

Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 1 / Category 2

Specific Target Organ Toxicity (Single
] o Category 3
Exposure); Respiratory Tract Irritation

GHS Label Elements|[2]

e Pictograms:

» Signal Word: Danger[2]
e Hazard Statements:
o H315: Causes skin irritation.[2]
o H317: May cause an allergic skin reaction.[1]
o H318: Causes serious eye damage.[2]
o H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[2]
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 Precautionary Statements:

o A comprehensive list of precautionary statements can be found in the PubChem entry for
this compound.[2] Key precautionary statements include P261, P264, P271, P280,
P302+P352, P304+P340, P305+P351+P338, P403+P233, and P405.[2]

GHS Hazard Identification Workflow

Click to download full resolution via product page

Caption: GHS Hazard Identification Workflow for Cyclohexanecarbohydrazide.

Safe Handling and Storage

Due to the hazardous nature of Cyclohexanecarbohydrazide, strict adherence to safety
protocols is mandatory.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
laboratory procedure. The following provides general guidance:
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PPE Specification

Eye Protection Chemical safety goggles and a face shield.[1]

i Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

Laboratory coat, closed-toe shoes, and

Body Protection N ) ]
additional protective clothing as needed.[1]

Use in a well-ventilated area or under a
Respiratory Protection chemical fume hood to avoid dust and vapor

inhalation.[1]

Handling

o Handle only in a well-ventilated area, preferably in a chemical fume hood.[1]
e Avoid contact with skin, eyes, and clothing.[1]

e Do not breathe dust or vapor.[1]

e Minimize dust generation.

e Wash hands thoroughly after handling.

o Ensure an eyewash station and safety shower are readily available.[1]

Storage

» Store in a cool, dry, and well-ventilated place.[1]
o Keep containers tightly closed.[1]
o Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash skin with soap and plenty of
water. Remove contaminated clothing. Seek
medical attention if irritation or an allergic

reaction develops.[1]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Seek medical attention.[1]
Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Emergency Response Workflow
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Exposure Event

Exposure Occurs

Immediate Actions
v v Y v
Eye Contact Skin Contact Inhalation Ingestion

First Aid Procedurep
Flush eyes with water Wash skin with soap Move to fresh air Rinse mouth with water
for at least 15 minutes and water (Do not induce vomiting)
Medical Attention

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency First Aid Response for Cyclohexanecarbohydrazide Exposure.

Toxicological Information

The toxicological properties of Cyclohexanecarbohydrazide have not been fully investigated.
[1] The available GHS classification indicates that it is a skin and eye irritant and may cause
respiratory irritation.[2] It may also cause an allergic skin reaction.[1] No quantitative data such
as LD50 or LC50 values are readily available in the public domain. Researchers should handle
this compound with the utmost caution, assuming it to be potentially toxic.

Experimental Protocols
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No specific, detailed experimental protocols for the handling or use of
Cyclohexanecarbohydrazide were identified in the public literature. Users must develop their
own standard operating procedures (SOPs) based on a thorough risk assessment,
incorporating the safety information provided in this guide and the supplier's SDS.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Consult with your institution's environmental health and safety
department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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